Cas no 2248261-36-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate
• CAS No: 2248261-36-9
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 6430014
• PubChem ID: 165725488
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate Chemical and Physical Properties

Names and Identifiers

• 2248261-36-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate
• EN300-6516300

• Inchi： 1S/C17H18N2O5/c1-10(20)18-14(11-6-2-3-7-11)17(23)24-19-15(21)12-8-4-5-9-13(12)16(19)22/h4-5,8-9,11,14H,2-3,6-7H2,1H3,(H,18,20)
• InChI Key： JJSFKJJNQUEBOD-UHFFFAOYSA-N
• SMILES： O(C(C(C1CCCC1)NC(C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate (CAS No: 2248261-36-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2248261-36-9, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The structural framework of this molecule integrates several key functional groups, including a dioxo group, an isoindoline core, and an acetamidoacetic acid moiety, which collectively contribute to its potential utility in drug discovery and molecular medicine.

The dioxo group (also known as a ketone group) at the 1-position of the isoindoline ring system is a critical feature that influences the electronic properties and reactivity of the molecule. This functionality is often involved in hydrogen bonding interactions and can serve as a scaffold for further derivatization. The presence of the isoindoline core provides a rigid aromatic system that enhances the stability and binding affinity of the compound towards biological targets. Isoindoline derivatives have been extensively studied for their roles in various pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory agents.

The acetamidoacetic acid moiety at the 2-position introduces an amide group adjacent to an acetoxy-substituted carboxylic acid. This structural feature is particularly noteworthy because it can participate in multiple forms of non-covalent interactions with biological receptors, such as hydrogen bonding and hydrophobic effects. The cyclopentyl group attached to the acetamidoacetic acid moiety further modulates the steric environment of the molecule, potentially influencing its solubility and metabolic stability. Such structural elements are often deliberately incorporated into drug candidates to optimize pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the dioxo group and the acetamidoacetic acid moiety may interact favorably with specific amino acid residues in protein targets, such as kinases and transcription factors. These interactions are crucial for modulating enzymatic activity and signaling pathways relevant to diseases like cancer and neurodegeneration. The cyclopentyl group, while relatively hydrophobic, may also contribute to favorable hydrophobic interactions within binding pockets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate presents a challenge due to the complexity of its structural motif. However, modern synthetic methodologies have made significant strides in facilitating access to such complex molecules. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been employed to construct the isoindoline core efficiently. Additionally, palladium-catalyzed oxidation reactions have been utilized to introduce the dioxo group with high selectivity.

The introduction of the acetamidoacetic acid moiety has been achieved through nucleophilic acyl substitution reactions or reductive amination techniques. The incorporation of the cyclopentyl group has been accomplished via Grignard-type additions or Buchwald-Hartwig aminations. These synthetic strategies highlight the versatility of modern organic chemistry in constructing intricate molecular architectures like that of this compound.

In terms of biological activity, preliminary studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. The interplay between its structural features—such as the dioxo group, isoindoline core, and acetamidoacetic acid moiety—appears to modulate key signaling pathways involved in inflammation. This makes it a promising candidate for further investigation in therapeutic contexts where inflammation plays a central role.

Moreover, the compound's potential interaction with DNA-binding proteins has been explored through computational studies. The rigid isoindoline backbone combined with polar functional groups may enable it to bind selectively to specific DNA sequences or transcription factors. Such interactions could be harnessed for applications in gene therapy or targeted cancer treatments. The presence of multiple hydrogen bond donors and acceptors further enhances its potential as a molecular probe or lead compound for medicinal chemistry campaigns.

The pharmacokinetic properties of this molecule are also under scrutiny. Initial pharmacokinetic profiling suggests that it exhibits moderate solubility in aqueous buffers due to the polar nature of its functional groups. However, its metabolic stability remains a critical factor that will need optimization through structure-based drug design approaches. Techniques such as high-throughput screening (HTS) and structure-based virtual screening (SBVS) are being employed to identify analogs with improved pharmacokinetic profiles while maintaining biological activity.

The role of chirality in determining biological activity has not been overlooked in this context. Given that many biologically active molecules exhibit enantioselective binding to their targets, exploring stereoisomers of this compound could reveal enhanced potency or selectivity profiles. Chiral resolution techniques or asymmetric synthesis methods may be employed to access enantiomerically pure forms for detailed biological evaluation.

Future directions in research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating its role in combinatorial chemistry libraries designed for high-throughput screening campaigns. Additionally, interdisciplinary approaches integrating organic synthesis with bioinformatics could accelerate the discovery process by identifying novel targets or optimizing lead compounds based on structural data.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopentyl-2-acetamidoacetate (CAS No: 2248261-36-9) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its complex architecture integrates multiple functional groups that contribute to its biological activity and synthetic accessibility. Ongoing studies aim to elucidate its mechanism of action while optimizing its pharmacokinetic properties for therapeutic applications.